Cas no 1260812-19-8 ((4-bromophenyl)methylhydrazine dihydrochloride)

• Product Name: (4-bromophenyl)methylhydrazine dihydrochloride
• CAS No: 1260812-19-8
• MF: C₇H₁₀BrClN₂
• MW: 237.524699687958
• MDL: MFCD09745394
• CID: 4565561
• PubChem ID: 53402857
• Update Time: 2025-05-25

(4-bromophenyl)methylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromobenzyl)hydrazine dihydrochloride
• (4-Bromobenzyl)hydrazine Dihydrochloride
• [(4-bromophenyl)methyl]hydrazine dihydrochloride
• (4-bromophenyl)methylhydrazine dihydrochloride
• KS-6887
• AKOS027442580
• EN300-298860
• AC3503
• SY048080
• (4-bromophenyl)methylhydrazine;dihydrochloride
• (4-Bromobenzyl)hydrazinedihydrochloride
• CS-0443420
• 1260812-19-8
• MFCD09745394

• MDL： MFCD09745394
• Inchi： 1S/C7H9BrN2.ClH/c8-7-3-1-6(2-4-7)5-10-9;/h1-4,10H,5,9H2;1H
• InChI Key： JNYUWAFJQNITFC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)NN.Cl

Computed Properties

• Exact Mass: 271.94827g/mol
• Monoisotopic Mass: 271.94827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (4-bromophenyl)methylhydrazine dihydrochloride

Introduction to (4-bromophenyl)methylhydrazine dihydrochloride (CAS No. 1260812-19-8)

(4-bromophenyl)methylhydrazine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1260812-19-8, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a brominated phenyl ring and a methylhydrazine moiety, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a valuable reagent in various laboratory settings.

The structural characteristics of (4-bromophenyl)methylhydrazine dihydrochloride make it a promising candidate for further exploration in medicinal chemistry. The presence of a bromine atom at the para position of the phenyl ring introduces reactivity that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often essential in the development of novel therapeutic agents.

Recent advancements in the field of drug discovery have highlighted the importance of hydrazine derivatives in modulating biological pathways. Hydrazine-based compounds have been investigated for their potential roles in antitumor, anti-inflammatory, and antimicrobial applications. Specifically, the (4-bromophenyl)methylhydrazine moiety in this compound suggests possible interactions with biological targets such as enzymes and receptors, which could lead to the development of new pharmacological interventions.

In synthetic chemistry, (4-bromophenyl)methylhydrazine dihydrochloride serves as a versatile building block for constructing more intricate molecules. Its ability to participate in nucleophilic substitution reactions allows chemists to introduce diverse functional groups, enabling the synthesis of libraries of compounds for high-throughput screening. This approach is increasingly employed in drug discovery pipelines to identify lead compounds with desired biological activities.

The dihydrochloride salt form of this compound enhances its handling properties, providing a stable and soluble material that is conducive to various chemical transformations. This makes it particularly useful in multi-step syntheses where maintaining reagent integrity is crucial. The improved solubility also facilitates its use in solution-phase reactions, where precise control over reaction conditions is essential for achieving high yields and purity.

Current research in medicinal chemistry is focused on developing innovative strategies to overcome challenges associated with drug resistance and side effects. Hydrazine derivatives continue to be explored for their potential to interact with biological targets in unique ways, offering new avenues for therapeutic intervention. The structural features of (4-bromophenyl)methylhydrazine dihydrochloride, including its brominated phenyl ring and hydrazine moiety, position it as a promising candidate for further investigation.

One area of particular interest is the use of hydrazine derivatives as modulators of enzyme activity. Enzymes play critical roles in numerous biological pathways, and their dysregulation is often associated with diseases such as cancer and inflammation. By designing compounds that selectively interact with specific enzymes, researchers aim to develop treatments that can restore normal physiological functions. The reactivity of the bromine atom in (4-bromophenyl)methylhydrazine dihydrochloride allows for the introduction of additional functional groups that can fine-tune its interaction with biological targets.

Another exciting application lies in the field of materials science, where hydrazine derivatives have been used to develop novel polymers and coatings. These materials exhibit unique properties such as enhanced durability and biocompatibility, making them suitable for use in medical devices and implants. The versatility of (4-bromophenyl)methylhydrazine dihydrochloride as a building block allows chemists to tailor these materials for specific applications, opening up new possibilities for innovation.

The synthesis of complex organic molecules often requires careful planning and execution. (4-bromophenyl)methylhydrazine dihydrochloride provides chemists with a valuable tool for constructing intricate molecular architectures. Its reactivity with various electrophiles and its ability to undergo multiple transformations make it an indispensable reagent in synthetic organic chemistry. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.

In conclusion, (4-bromophenyl)methylhydrazine dihydrochloride (CAS No. 1260812-19-8) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its structural features enable diverse applications, from drug development to materials science, making it a valuable asset for researchers across multiple disciplines. As our understanding of its properties continues to expand, so too will its role in advancing scientific knowledge and innovation.